Cas no 2248385-56-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate is a specialized chemical compound featuring a reactive isoindole-1,3-dione (phthalimide) core coupled with a methoxy-N-methylacetamido acetate moiety. This structure confers versatility in applications such as peptide synthesis and prodrug development, where controlled release or targeted reactivity is required. The phthalimide group enhances stability while facilitating selective deprotection under mild conditions. The methoxy and N-methyl substituents improve solubility and modulate steric and electronic properties, making it useful in fine chemical and pharmaceutical intermediates. Its bifunctional design allows for efficient conjugation, supporting applications in bioconjugation and linker chemistry. The compound is typically handled under controlled conditions due to its reactivity.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate structure

2248385-56-8 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate

CAS No:2248385-56-8

MF:C₁₄H₁₄N₂O₆

MW:306.270763874054

CID:6602727

PubChem ID:165725987

Update Time:2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate Chemical and Physical Properties

Names and Identifiers

- EN300-6514336
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate
- 2248385-56-8
- Inchi： 1S/C14H14N2O6/c1-15(11(17)8-21-2)7-12(18)22-16-13(19)9-5-3-4-6-10(9)14(16)20/h3-6H,7-8H2,1-2H3
- InChI Key： KCDZOZGRRXNBKF-UHFFFAOYSA-N
- SMILES： O(C(CN(C)C(COC)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

Exact Mass: 306.08518617g/mol
Monoisotopic Mass: 306.08518617g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 468
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 93.2Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6514336-0.05g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate	2248385-56-8	0.05g	$600.0	2023-05-31
Enamine	EN300-6514336-0.1g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate	2248385-56-8	0.1g	$628.0	2023-05-31
Enamine	EN300-6514336-0.25g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate	2248385-56-8	0.25g	$657.0	2023-05-31
Enamine	EN300-6514336-0.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate	2248385-56-8	0.5g	$685.0	2023-05-31
Enamine	EN300-6514336-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate	2248385-56-8	1g	$714.0	2023-05-31
Enamine	EN300-6514336-2.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate	2248385-56-8	2.5g	$1399.0	2023-05-31
Enamine	EN300-6514336-5.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate	2248385-56-8	5g	$2070.0	2023-05-31
Enamine	EN300-6514336-10.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate	2248385-56-8	10g	$3069.0	2023-05-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate Related Literature

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate: A Comprehensive Overview

The compound with the CAS Registry Number 2248385-56-8, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate, is a highly specialized chemical entity that has garnered significant attention in the field of biopharmaceuticals and drug discovery. This compound belongs to a class of molecules that exhibit unique structural features, making it a potential candidate for various applications in medicinal chemistry.

Its structure incorporates key functional groups such as the 1,3-dioxo ring system and the isoindol-2-yl moiety, which are known to play critical roles in binding interactions with biological targets. Additionally, the presence of the acetamido group further enhances its potential for bioavailability and target engagement.

Recent studies have highlighted the importance of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate in the development of enzyme inhibitors, particularly those targeting kinases and other signaling proteins. These findings underscore the molecule's potential as a lead compound in oncology and inflammation research.

Furthermore, the 2-methoxy-N-methylacetamido substituent has been shown to contribute to the molecule's metabolic stability and pharmacokinetic properties, which are essential for drug efficacy and tolerance. This makes it a promising candidate for preclinical testing in various disease models.

Overall, the combination of its unique structural features and biological activity positions 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-N-methylacetamido)acetate as a valuable tool in the pharmaceutical industry, offering new avenues for the development of innovative therapeutic agents.